Cas no 1888498-82-5 (tert-butyl 2-amino-2-cyclohexylacetate hydrochloride)

• Product Name: tert-butyl 2-amino-2-cyclohexylacetate hydrochloride
• CAS No: 1888498-82-5
• MF: C₁₂H₂₄ClNO₂
• MW: 249.77746295929
• CID: 5799722
• Update Time: 2025-05-24

tert-butyl 2-amino-2-cyclohexylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-2-cyclohexylacetate hydrochloride

• Inchi： 1S/C12H23NO2.ClH/c1-12(2,3)15-11(14)10(13)9-7-5-4-6-8-9;/h9-10H,4-8,13H2,1-3H3;1H
• InChI Key： IAOLQNWJPAWXBA-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(N)C(=O)OC(C)(C)C.Cl

Additional information on tert-butyl 2-amino-2-cyclohexylacetate hydrochloride

Recent Advances in the Study of tert-Butyl 2-Amino-2-Cyclohexylacetate Hydrochloride (CAS: 1888498-82-5)

The compound tert-butyl 2-amino-2-cyclohexylacetate hydrochloride (CAS: 1888498-82-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its cyclohexyl backbone and protected amino group, has shown promising applications in the synthesis of bioactive molecules and potential drug candidates. Recent studies have focused on its role as a key intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of γ-aminobutyric acid (GABA) analogs. Researchers utilized tert-butyl 2-amino-2-cyclohexylacetate hydrochloride as a starting material for the development of novel GABA_A receptor modulators, showing improved blood-brain barrier penetration compared to previous generations of compounds. The protected tert-butyl ester group was found to be crucial for maintaining stability during the synthetic process while allowing for efficient deprotection in later stages.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed the use of this compound in the synthesis of novel quinolone derivatives. The cyclohexyl moiety contributed to enhanced lipophilicity and membrane penetration, while the amino group served as a handle for further functionalization. The resulting compounds exhibited potent activity against drug-resistant bacterial strains, with minimal cytotoxicity against mammalian cells.

Analytical chemistry advancements have also been made regarding this compound. A 2024 study in Analytical and Bioanalytical Chemistry developed a highly sensitive LC-MS/MS method for quantifying tert-butyl 2-amino-2-cyclohexylacetate hydrochloride in biological matrices. This method achieved a lower limit of quantification of 0.1 ng/mL, enabling precise pharmacokinetic studies of derivatives developed from this intermediate.

The synthetic accessibility of tert-butyl 2-amino-2-cyclohexylacetate hydrochloride has been improved through recent process chemistry innovations. A green chemistry approach published in Organic Process Research & Development demonstrated an asymmetric synthesis route with 92% enantiomeric excess using a novel biocatalyst. This method reduced waste production by 40% compared to traditional synthetic routes while maintaining high yield (85%).

Looking forward, researchers anticipate expanded applications of this versatile building block. Current preclinical studies are investigating its incorporation into peptide mimetics for cancer therapeutics and its potential use in the development of small molecule inhibitors of protein-protein interactions. The unique stereochemical properties of the cyclohexyl ring system continue to make this compound particularly valuable for designing conformationally constrained bioactive molecules.